7,12-Dimethyl-3,9-diacetoxybenz(a)anthracene
Description
7,12-Dimethyl-3,9-diacetoxybenz(a)anthracene is a polycyclic aromatic hydrocarbon known for its potent carcinogenic properties. It is a derivative of benz(a)anthracene and is used extensively in scientific research, particularly in studies related to cancer.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 7,12-Dimethyl-3,9-diacetoxybenz(a)anthracene typically involves the acetylation of 7,12-dimethylbenz(a)anthracene. The reaction conditions often include the use of acetic anhydride and a catalyst such as sulfuric acid to facilitate the acetylation process .
Industrial Production Methods:
Properties
CAS No. |
80150-01-2 |
|---|---|
Molecular Formula |
C24H20O4 |
Molecular Weight |
372.4 g/mol |
IUPAC Name |
(9-acetyloxy-7,12-dimethylbenzo[a]anthracen-3-yl) acetate |
InChI |
InChI=1S/C24H20O4/c1-13-21-8-5-17-11-18(27-15(3)25)7-10-22(17)24(21)14(2)20-9-6-19(12-23(13)20)28-16(4)26/h5-12H,1-4H3 |
InChI Key |
CABXEAJDBBIAPB-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C2C=CC3=C(C2=C(C4=C1C=C(C=C4)OC(=O)C)C)C=CC(=C3)OC(=O)C |
Origin of Product |
United States |
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